Cas no 64187-83-3 (3-Hexenoic acid, ethylester, (3Z)-)
64187-83-3 structure
Product Name:3-Hexenoic acid, ethylester, (3Z)-
CAS No:64187-83-3
MF:C8H14O2
MW:142.195562839508
CID:518038
Update Time:2025-04-19
3-Hexenoic acid, ethylester, (3Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexenoic acid, ethylester, (3Z)-
- ethyl (Z)-hex-3-enoate
- ethyl (Z)hex-3-enoate
- Ethyl (3Z)-3-hexenoate
- Ethyl (Z)-3-hexenoate
- Ethyl cis-hex-3-enoate
-
- Inchi: 1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h5-6H,3-4,7H2,1-2H3/b6-5-
- InChI Key: VTSFIPHRNAESED-WAYWQWQTSA-N
- SMILES: CCOC(C/C=C\CC)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.901
- Boiling Point: 169.3°C at 760 mmHg
- Flash Point: 59.4°C
- Refractive Index: 1.432
- PSA: 26.3
- FEMA: 4112 | ETHYL CIS-3-HEXENOATE
3-Hexenoic acid, ethylester, (3Z)- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
64187-83-3 (3-Hexenoic acid, ethylester, (3Z)-) Related Products
- 33467-74-2((Z)-Hex-3-en-1-yl propionate)
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- 6849-18-9(3-Pentenoic acid,4-methyl-, ethyl ester)
- 2396-83-0(Ethyl hex-3-enoate)
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- 1617-18-1(But-3-enoic acid ethyl ester)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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